Cas no 24503-25-1 (Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1))

Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1) structure
24503-25-1 structure
Product Name:Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1)
CAS No:24503-25-1
MF:C10H14ClN3O2
MW:243.690061092377
CID:277209
PubChem ID:32466
Update Time:2025-04-19

Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(aminoiminomethyl)amino]-, ethyl ester, hydrochloride (1:1)
    • ethyl 4-(diaminomethylideneamino)benzoate,hydrochloride
    • 4-Guanidino-benzoesaeure-aethylester,Hydrochlorid
    • 4-Guanidinobenzoesaeurephenylester
    • 4-guanidino-benzoic acid ethyl ester,hydrochloride
    • 4-Guanidino-benzoic acid phenyl ester
    • ethyl p-guanidinobenzoate hydrochloride
    • Phenyl 4-guanidinobenzoate
    • Phenyl-4-guanidinobenzoat
    • 24503-25-1
    • p-Guanidinobenzoic acid ethyl ester hydrochloride
    • p-Carbethoxyphenyl guanidine hydrochloride
    • BENZOIC ACID, p-GUANIDINO-, ETHYL ESTER, MONOHYDROCHLORIDE
    • NSC 14607
    • Inchi: 1S/C10H13N3O2.ClH/c1-2-15-9(14)7-3-5-8(6-4-7)13-10(11)12;/h3-6H,2H2,1H3,(H4,11,12,13);1H
    • InChI Key: JVKHTQOESNXCQB-UHFFFAOYSA-N
    • SMILES: [Cl-].O(CC)C(C1C=CC(=CC=1)/[NH+]=C(\N)/N)=O

Computed Properties

  • Exact Mass: 243.07700
  • Monoisotopic Mass: 243.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • PSA: 88.20000
  • LogP: 2.84370
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd